Cas no 1394795-88-0 (2-[(3-bromo-4-fluorophenyl)(cyano)amino]-N,N-bis(propan-2-yl)acetamide)

• Product Name: 2-[(3-bromo-4-fluorophenyl)(cyano)amino]-N,N-bis(propan-2-yl)acetamide
• CAS No: 1394795-88-0
• MF: C₁₅H₁₉BrFN₃O
• MW: 356.233266115189
• CID: 6279598
• PubChem ID: 71864675
• Update Time: 2025-05-23

2-[(3-bromo-4-fluorophenyl)(cyano)amino]-N,N-bis(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26577592
• 2-[(3-bromo-4-fluorophenyl)(cyano)amino]-N,N-bis(propan-2-yl)acetamide
• AKOS033261984
• Z1328993481
• 1394795-88-0
• 2-(3-bromo-N-cyano-4-fluoroanilino)-N,N-di(propan-2-yl)acetamide

• Inchi： 1S/C15H19BrFN3O/c1-10(2)20(11(3)4)15(21)8-19(9-18)12-5-6-14(17)13(16)7-12/h5-7,10-11H,8H2,1-4H3
• InChI Key： KWSJQKOJINXLKN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)N(C#N)CC(N(C(C)C)C(C)C)=O)F

Computed Properties

• Exact Mass: 355.06955g/mol
• Monoisotopic Mass: 355.06955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.3Ų

Additional information on 2-[(3-bromo-4-fluorophenyl)(cyano)amino]-N,N-bis(propan-2-yl)acetamide

Comprehensive Overview of 2-[(3-bromo-4-fluorophenyl)(cyano)amino]-N,N-bis(propan-2-yl)acetamide (CAS 1394795-88-0)

The compound 2-[(3-bromo-4-fluorophenyl)(cyano)amino]-N,N-bis(propan-2-yl)acetamide, with the CAS number 1394795-88-0, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including a 3-bromo-4-fluorophenyl moiety and a cyanoamino group, make it a valuable intermediate for the synthesis of more complex compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel small-molecule inhibitors and bioactive agents.

One of the key reasons for the rising interest in CAS 1394795-88-0 is its relevance to drug discovery and pharmaceutical development. The presence of both halogen and cyano functional groups enhances its binding affinity to biological targets, making it a promising candidate for further exploration. Recent studies have highlighted its potential in modulating specific enzyme pathways, which aligns with the current focus on precision medicine and targeted therapies. This compound is also being investigated for its role in crop protection, as its structural motifs are commonly found in agrochemical formulations.

From a synthetic chemistry perspective, 2-[(3-bromo-4-fluorophenyl)(cyano)amino]-N,N-bis(propan-2-yl)acetamide exemplifies the importance of multifunctional intermediates in modern organic synthesis. Its N,N-bis(propan-2-yl)acetamide backbone provides steric hindrance, which can influence reaction selectivity and yield. This characteristic is particularly valuable in the development of asymmetric catalysts and chiral auxiliaries, topics that are currently trending in academic and industrial research circles.

The compound's physicochemical properties, such as solubility and stability, are critical for its practical applications. Researchers often search for information on its logP values and hydrogen bonding capacity, as these parameters are essential for ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. The integration of such data into computational models is a hot topic, especially with the increasing use of AI-driven drug design platforms. This aligns with the broader trend of leveraging machine learning to accelerate molecular discovery.

In the context of green chemistry, CAS 1394795-88-0 has also been examined for its potential to be synthesized via sustainable methods. The push for eco-friendly synthesis routes is a major focus in the chemical industry, driven by regulatory pressures and consumer demand. Researchers are exploring catalytic processes and solvent-free reactions to minimize waste and energy consumption, making this compound a case study in sustainable chemical innovation.

Another area of interest is the compound's potential role in material science. Its aromatic and electron-withdrawing groups could contribute to the development of advanced polymers or electronic materials. This aligns with the growing demand for high-performance materials in industries such as electronics, automotive, and aerospace. The versatility of 2-[(3-bromo-4-fluorophenyl)(cyano)amino]-N,N-bis(propan-2-yl)acetamide underscores its value across multiple disciplines.

For those seeking custom synthesis or bulk quantities of this compound, it is essential to collaborate with reputable suppliers who adhere to Good Manufacturing Practices (GMP). Quality control and analytical validation are critical to ensure consistency and purity, especially for applications in pharmaceutical and agrochemical formulations. The compound's spectroscopic data (e.g., NMR, MS) is often requested by researchers to confirm its identity and purity.

In summary, 2-[(3-bromo-4-fluorophenyl)(cyano)amino]-N,N-bis(propan-2-yl)acetamide (CAS 1394795-88-0) is a multifaceted compound with broad applicability in drug discovery, agrochemicals, and material science. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of sustainable chemistry and AI-driven molecular design. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical research.